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Compound of Interest

Compound Name: BMS-199945

Cat. No.: B1667182 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance on personal protective equipment (PPE) and

handling procedures for BMS-199945 based on general laboratory safety principles for potent

antiviral compounds. Since a specific Safety Data Sheet (SDS) is not publicly available, these

recommendations are derived from best practices for handling investigational new drugs and

potentially hazardous chemicals. Always consult with your institution's Environmental Health

and Safety (EHS) department for a comprehensive risk assessment before handling this

compound.

Immediate Safety and Handling Overview
BMS-199945 is identified as an influenza virus fusion inhibitor.[1][2] As a potent, biologically

active molecule, it should be handled with a high degree of caution to minimize exposure. The

primary risks associated with similar research compounds include inhalation of aerosols, skin

contact, and accidental ingestion. Therefore, stringent adherence to safety protocols is

mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling BMS-199945. This

guidance is based on general requirements for chemical and biological laboratories.[3][4][5][6]

[7]
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PPE Category Specification Rationale

Eye and Face

ANSI Z87.1 compliant safety

glasses with side shields

(minimum). Chemical splash

goggles and a full-face shield

are required when there is a

splash hazard.[4]

Protects eyes and face from

splashes, aerosols, and flying

particles.

Hand

Double-gloving with nitrile

gloves is recommended. For

handling of unknown toxicity, a

flexible laminate glove (e.g.,

Silver Shield) under a nitrile

glove is advised.[4]

Provides a barrier against skin

contact. Double-gloving offers

additional protection in case of

a tear or puncture in the outer

glove.

Body

A flame-resistant lab coat is

required. For larger quantities

or procedures with a higher

risk of contamination, a

disposable gown or coveralls

should be worn.[4][6]

Protects skin and personal

clothing from contamination.

Respiratory

A fit-tested N95 respirator or

higher (e.g., a Powered Air-

Purifying Respirator - PAPR)

should be used when handling

the powdered form of the

compound.[6]

Prevents inhalation of fine

powders or aerosols.

Footwear

Closed-toe shoes are

mandatory in the laboratory.[4]

[6]

Protects feet from spills and

falling objects.

Experimental Protocols: Handling and Operational
Plan
1. Preparation and Engineering Controls:
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All work with BMS-199945, especially handling of the solid compound, must be conducted in

a certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

[8][9]

Ensure that an emergency eyewash station and safety shower are readily accessible.[10][11]

Prepare all necessary materials and equipment before bringing the compound into the work

area to minimize movement and potential for spills.

2. Weighing and Reconstitution:

Weigh the solid compound in a fume hood on a tared weigh paper or in a disposable

container.

When reconstituting the compound, add the solvent slowly to the solid to avoid generating

dust.

Use a vortex mixer with a sealed cap to ensure complete dissolution.

3. General Handling:

Always wear the appropriate PPE as outlined in the table above.

Do not work alone when handling hazardous materials.[12]

Avoid eating, drinking, or applying cosmetics in the laboratory.[8]

Wash hands thoroughly after handling the compound, even if gloves were worn.[8]

Disposal Plan
The disposal of investigational drugs must comply with institutional, local, and federal

regulations.[13][14]

Solid Waste: All disposable materials that have come into contact with BMS-199945 (e.g.,

gloves, weigh papers, pipette tips) should be collected in a designated, labeled hazardous

waste container.[13]
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Liquid Waste: Unused solutions of BMS-199945 should be collected in a labeled hazardous

waste container. Do not pour any solutions down the drain.[15]

Empty Vials: The original vials containing the compound should be disposed of as hazardous

waste.

Decontamination: All work surfaces and equipment should be decontaminated with an

appropriate solvent (e.g., 70% ethanol) after use.

Spill and Emergency Procedures
Minor Spill: In the event of a small spill within the fume hood, use an appropriate absorbent

material to clean the area. Decontaminate the area and dispose of all materials in the

hazardous waste container.

Major Spill: If a significant spill occurs outside of a containment device, evacuate the area

immediately and notify your laboratory supervisor and institutional EHS.

Personal Exposure:

Skin Contact: Immediately wash the affected area with soap and water for at least 15

minutes.

Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes at an

eyewash station.

Inhalation: Move to fresh air immediately.

In all cases of personal exposure, seek immediate medical attention and report the

incident to your supervisor.

Workflow for Handling BMS-199945
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Caption: Workflow for the safe handling of BMS-199945.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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